Cas no 78056-60-7 (1-Acetyl-4-piperidineacetic acid)

• Product Name: 1-Acetyl-4-piperidineacetic acid
• CAS No: 78056-60-7
• Molecular Formula: C₉H₁₅NO₃
• Molecular Weight: 185.2203
• MDL: MFCD12027293
• CID: 826775
• PubChem ID: 10442408

1-Acetyl-4-piperidineacetic acid Properties

Names and Identifiers

• 1-Acetyl-4-piperidineacetic acid
• 2-(1-acetylpiperidin-4-yl)acetic acid
• 4-Piperidineacetic acid, 1-acetyl-
• (1-acetyl-4-piperidinyl)acetic acid
• (1-acetylpiperidin-4-yl)acetic acid
• (N-acetylpiperidin-4-yl)acetic acid
• 1-N-Acetyl-4-Piperidinylacetic Acid
• ALBB-006957
• ANW-48785
• BBL008688
• CTK7J2448
• N-acetylpiperidine-4-acetic acid
• SBB048480
• SureCN2422675
• DTXSID10439928
• SY020456
• CCG-211481
• FT-0687359
• (S)-1-(((9H-fluoren-9-yl)methoxy)carbonyl)piperidine-3-carboxylic acid;1-Acetyl-4-piperidineacetic Acid
• AKOS000265843
• SCHEMBL2422675
• 1-Acetyl-4-piperidineaceticacid
• DS-13998
• EN300-317215
• MFCD12027293
• SB41435
• Q-103051
• 78056-60-7
• A13280
• SPNAWRHVQZEFHH-UHFFFAOYSA-N
• C9H15NO3
• STK504211

• MDL： MFCD12027293
• InChIKey： SPNAWRHVQZEFHH-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H15NO3/c1-7(11)10-4-2-8(3-5-10)6-9(12)13/h8H,2-6H2,1H3,(H,12,13)
• SMILES： CC(=O)N1CCC(CC1)CC(=O)O

Computed Properties

• Exact Mass: 185.10525
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 185.10519334g/mol
• Heavy Atom Count: 13
• Complexity: 207
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• PSA: 57.61
• Boiling Point: 389.6℃ at 760 mmHg
• Melting Point: No data available
• Flash Point: 189.4±20.4 °C
• Color/Form: No data available
• Density: 1.150